Cas no 518361-47-2 (2-Butenoic acid, 3-(4-nitrophenyl)-, ethyl ester, (2Z)-)

• Product Name: 2-Butenoic acid, 3-(4-nitrophenyl)-, ethyl ester, (2Z)-
• CAS No: 518361-47-2
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 361270
• PubChem ID: 11299301
• Update Time: 2025-10-29

2-Butenoic acid, 3-(4-nitrophenyl)-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(4-nitrophenyl)-, ethyl ester, (2Z)-
• ethyl 3-(4-nitrophenyl)but-2-enoate
• ETHYL (2Z)-3-(4-NITROPHENYL)BUT-2-ENOATE
• EN300-395708
• SCHEMBL10850327
• 3-(4-Nitrophenyl)crotonic acid ethyl ester
• 518361-47-2

• Inchi： 1S/C12H13NO4/c1-3-17-12(14)8-9(2)10-4-6-11(7-5-10)13(15)16/h4-8H,3H2,1-2H3/b9-8-
• InChI Key： GXKAVJLXZLKIAJ-HJWRWDBZSA-N
• SMILES： O(CC)C(/C=C(/C)\C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.08449
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 2-Butenoic acid, 3-(4-nitrophenyl)-, ethyl ester, (2Z)-

518361-47-2: A Comprehensive Overview of 2-Butenoic Acid, 3-(4-Nitrophenyl)-, Ethyl Ester, (2Z)-

The compound 518361-47-2, also known as 2-butenoic acid, 3-(4-nitrophenyl)-, ethyl ester, (2Z)-, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The (2Z) configuration indicates the specific stereochemistry of the double bond in the molecule, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of 518361-47-2 in the development of advanced materials and pharmaceuticals. Its structure consists of a 4-nitrophenyl group attached to a butenoic acid moiety, which is further esterified with an ethyl group. This combination makes it a versatile building block for synthesizing more complex molecules. The nitrophenyl group introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain chemical transformations.

One of the most promising applications of 518361-47-2 is in the field of drug discovery. Researchers have explored its potential as a precursor for bioactive compounds with anti-inflammatory and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 518361-47-2 has also been investigated for its role in material science. Its ability to form stable conjugated systems makes it a valuable component in the synthesis of advanced polymers and organic semiconductors. Recent advancements in this area have demonstrated improved electronic properties in materials synthesized using this compound as a key precursor.

The synthesis of 518361-47-2 involves a series of well-established organic reactions, including esterification and stereoselective additions. The stereochemistry at the (2Z) position is critical for achieving the desired properties of the compound. Researchers have developed efficient methodologies to control this stereochemistry during synthesis, ensuring high yields and purity.

Furthermore, the environmental impact of 518361-47-2 has been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial and medical applications. Preliminary findings suggest that it exhibits low toxicity under standard conditions, making it suitable for use in various commercial products.

In conclusion, 518361-47-2 is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key molecule for future innovations. As research continues to uncover its full potential, 518361-47-2 is poised to play an increasingly important role in both academic and industrial settings.